Cas no 2171897-73-5 (5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171897-73-5
• MF: C₈H₁₁F₂N₃O₂
• MW: 219.188648462296
• CID: 5566118
• PubChem ID: 165594807
• Update Time: 2025-05-24

5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594747
• 2171897-73-5

• Inchi： 1S/C8H11F2N3O2/c1-5(2-3-14)13-7(8(9)10)6(4-15)11-12-13/h4-5,8,14H,2-3H2,1H3
• InChI Key： JGDZDBSBFXTLTP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1C(C)CCO)F

Computed Properties

• Exact Mass: 219.08193293g/mol
• Monoisotopic Mass: 219.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Additional information on 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171897-73-5)

The compound 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171897-73-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic aldehyde features a unique structural framework that combines a triazole ring with a difluoromethyl substituent and a hydroxybutyl side chain, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the importance of difluoromethyl groups in enhancing the pharmacological properties of small molecules. The presence of this moiety often improves metabolic stability, binding affinity, and overall bioavailability, which are critical factors in the development of effective pharmaceutical agents. In the context of 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde, the difluoromethyl group is strategically positioned to interact with biological targets, potentially modulating enzyme activity or receptor binding.

The triazole ring is another key structural element that contributes to the compound's potential therapeutic relevance. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a triazole scaffold into this molecule suggests that it may exhibit similar bioactivities, particularly when combined with other functional groups that enhance its pharmacological profile.

The hydroxybutan-2-yl side chain adds an additional layer of complexity to the compound's structure. This aliphatic chain can influence solubility, permeability across biological membranes, and interactions with biological targets. The hydroxyl group within this side chain may also serve as a site for further functionalization or participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods and high-throughput screening to identify promising lead compounds. The structural features of 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde make it an attractive candidate for such approaches. Its unique combination of functional groups provides multiple opportunities for optimization and derivatization, allowing researchers to fine-tune its pharmacological properties for specific therapeutic applications.

One particularly exciting area of investigation involves the potential use of this compound in oncology research. The triazole ring has been identified as a key structural motif in several anticancer agents, and the presence of a difluoromethyl group may enhance its ability to inhibit tumor growth by modulating key signaling pathways. Preclinical studies have shown that similar compounds exhibit potent activity against various cancer cell lines, suggesting that 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde could be a valuable tool in developing new anticancer therapies.

In addition to its potential applications in oncology, this compound may also find utility in other therapeutic areas. For instance, its structural features could make it effective against infectious diseases by interfering with bacterial or viral enzymes essential for pathogen survival. Furthermore, the hydroxyl group on the hydroxybutan-2-yl side chain could serve as a scaffold for designing molecules that target inflammatory pathways or neurological disorders.

The synthesis of 5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in building the triazole core and incorporating the various functional groups into the molecular framework.

Future research will likely focus on optimizing the synthesis of this compound to improve scalability and cost-effectiveness. Additionally, exploring its pharmacological profile through both computational modeling and experimental validation will be crucial for understanding its potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential to elucidate how this molecule interacts with biological targets and whether it can be developed into a lead compound for drug discovery.

In conclusion,5-(difluoromethyl)-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171897-73-5) is a structurally fascinating molecule with significant potential in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery and therapeutic applications. As research continues to uncover new insights into its pharmacological properties,this compound holds promise for contributing to advancements in various areas of medicine, including oncology,infectious diseases,and neurological disorders.